Cas no 1701627-76-0 (4-(2,2-Difluoroacetyl)heptane-3,5-dione)

4-(2,2-Difluoroacetyl)heptane-3,5-dione structure

1701627-76-0 structure

Product Name:4-(2,2-Difluoroacetyl)heptane-3,5-dione

CAS No:1701627-76-0

Molecular Formula:C₉H₁₂F₂O₃

Molecular Weight:206.186590194702

CID:5772820

PubChem ID:107431207

4-(2,2-Difluoroacetyl)heptane-3,5-dione Properties

Names and Identifiers

- 4-(2,2-difluoroacetyl)heptane-3,5-dione
- 1701627-76-0
- EN300-1125704
- InChIKey： IYCVVVHIVQTOBM-UHFFFAOYSA-N
- Inchi： 1S/C9H12F2O3/c1-3-5(12)7(6(13)4-2)8(14)9(10)11/h7,9H,3-4H2,1-2H3
- SMILES： FC(C(C(C(CC)=O)C(CC)=O)=O)F

Computed Properties

Exact Mass: 206.07545056g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 6
Monoisotopic Mass: 206.07545056g/mol
Heavy Atom Count: 14
Complexity: 232
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 51.2Å²

4-(2,2-Difluoroacetyl)heptane-3,5-dione Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1125704-0.05g	4-(2,2-difluoroacetyl)heptane-3,5-dione	1701627-76-0	95%	0.05g	$707.0	2023-10-26

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